Cas no 1691992-82-1 (Pyridine, 3,4-dibromo-5-nitro-)

• Product Name: Pyridine, 3,4-dibromo-5-nitro-
• CAS No: 1691992-82-1
• MF: C₅H₂Br₂N₂O₂
• MW: 281.889579296112
• CID: 6075315
• PubChem ID: 103372632
• Update Time: 2024-01-12

Pyridine, 3,4-dibromo-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3,4-dibromo-5-nitro-
• 3,4-dibromo-5-nitropyridine
• EN300-3274249
• 1691992-82-1

• Inchi： 1S/C5H2Br2N2O2/c6-3-1-8-2-4(5(3)7)9(10)11/h1-2H
• InChI Key： APJNJTDCMKMLLJ-UHFFFAOYSA-N
• SMILES： C1=NC=C([N+]([O-])=O)C(Br)=C1Br

Computed Properties

• Exact Mass: 281.84625g/mol
• Monoisotopic Mass: 279.84830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 2?+-.0.06 g/cm3(Predicted)
• Boiling Point: 276.5±35.0 °C(Predicted)
• pka: -0.29±0.10(Predicted)